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This guide provides an in-depth technical overview of Ethyl L-alaninate hydrochloride (CAS
Number: 1115-59-9), a critical chiral building block for researchers, scientists, and
professionals in drug development. The content herein is structured to deliver not just
procedural steps but the underlying scientific rationale, ensuring a robust and validated
understanding of this versatile compound.

Core Identity and Physicochemical Properties

Ethyl L-alaninate hydrochloride, also known as L-Alanine ethyl ester hydrochloride, is the
hydrochloride salt of the ethyl ester of the natural amino acid L-alanine.[1][2] This modification
protects the carboxylic acid group, leaving the amine group available for nucleophilic attack or
further functionalization, making it a cornerstone in peptide synthesis and the construction of
complex chiral molecules.[1][3]

Its fundamental role is to serve as a stable, easily handled source of the L-alanyl chiral
synthon. The hydrochloride salt form enhances its stability and solubility in aqueous and polar
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organic solvents compared to the free base.[1]

Table 1: Physicochemical Properties of Ethyl L-alaninate hydrochloride

Property Value Reference(s)
CAS Number 1115-59-9 [11[21[2]1[5]
Molecular Formula CsH11NO2-HCI [1112]
Molecular Weight 153.61 g/mol [2][5][6]

White to off-white crystalline
Appearance , [1][7]
solid or powder

Melting Point 78-80 °C (decomposes) [518]
» Soluble in water (100 g/L) and
Solubility [1][5]
alcohols

[0]2°/D = +2.0° to +3.4° (c=2.5

Optical Rotation 107
P in H20) (1171
. Hygroscopic; sensitive to
Hygroscopicity ] [5119]
moisture

Synthesis and Purification: A Validated Protocol

The most common and efficient synthesis of Ethyl L-alaninate hydrochloride is the Fischer
esterification of L-alanine. This process involves treating the amino acid with ethanol in the
presence of a strong acid catalyst, which both drives the esterification and forms the
hydrochloride salt in situ.

Synthesis Pathway

The reaction proceeds by protonation of the carbonyl oxygen of L-alanine by the acid catalyst
(generated from thionyl chloride or hydrogen chloride gas), which activates the carbonyl carbon
for nucleophilic attack by ethanol.
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Caption: Fischer esterification pathway for Ethyl L-alaninate hydrochloride.

Step-by-Step Laboratory Protocol

This protocol is based on the robust thionyl chloride method, which provides high yields and
purity.[5][10]

Materials:

L-alanine (1.0 eq)

Anhydrous Ethanol (10-15 mL per gram of L-alanine)

Thionyl chloride (SOCI2) (1.1 - 1.2 eq)
e Anhydrous diethyl ether
e Round-bottom flask, reflux condenser, magnetic stirrer, ice bath, rotary evaporator

Procedure:

o Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Place the

flask in an ice-water bath.
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» Reagent Preparation: Suspend L-alanine in anhydrous ethanol in the flask.

o Catalyst Addition (Causality): Cool the suspension to 0-5 °C. Slowly add thionyl chloride
dropwise to the stirred suspension. This step is highly exothermic; slow addition is critical to
prevent uncontrolled boiling and side reactions. The thionyl chloride reacts with ethanol to
form sulfur dioxide, hydrogen chloride (the true catalyst), and ethyl chloride.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Then, heat the reaction to reflux (approx. 78 °C) for 2-4 hours.[10] The
elevated temperature drives the equilibrium towards the ester product.

o Work-up: Upon completion, cool the reaction mixture to room temperature. Concentrate the
solution under reduced pressure using a rotary evaporator to remove excess ethanol and
volatile byproducts.

 Purification (Self-Validation): To the resulting crude oil or solid, add anhydrous diethyl ether.
This will cause the polar hydrochloride salt to precipitate while leaving non-polar impurities in
solution. Stir vigorously, then collect the white solid by vacuum filtration.

e Drying: Wash the collected solid with additional portions of cold, anhydrous diethyl ether and
dry under vacuum to yield the final product. Store in a desiccator due to its hygroscopic
nature.[9]

Analytical Characterization: A Self-Validating
Workflow

To ensure the identity, purity, and stereochemical integrity of the synthesized Ethyl L-alaninate
hydrochloride, a multi-technique analytical approach is mandatory. This workflow provides a
self-validating system where each analysis corroborates the others.
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Caption: Integrated workflow for the analytical validation of the compound.

Spectroscopic and Chromatographic Data

Table 2: Key Analytical Data for Structure Verification

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1346911/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethyl-l-alaninate-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Technique

Expected Result

Interpretation

1H NMR (D20)

0 ~1.2 ppm (t, 3H, -OCH2CH5);
0 ~1.5 ppm (d, 3H, -CHCH?3); &
~4.2 ppm (q, 1H, -CHCHs); &
~4.3 ppm (q, 2H, -OCH2CH5)

Confirms the presence and
connectivity of all protons in
the ethyl alaninate structure.
[10]

FT-IR (KBr)

~1740-1750 cm~1 (strong,
C=0 stretch of ester); ~2500-
3000 cm~t (broad, N-H*

stretch of amine salt)

Verifies the presence of the
key ester and ammonium

functional groups.

Mass Spec. (ESI+)

m/z = 118.08 ([M+H]*, for the

free ester)

Confirms the molecular weight

of the organic cation.

Chiral HPLC

Single major peak (>99% area)
on a suitable chiral stationary
phase (e.g., CHIROBIOTIC T)

Validates the high
enantiomeric purity required for
pharmaceutical applications.
[11]

Protocol: Chiral HPLC for Enantiomeric Purity

Ensuring enantiomeric excess (ee) is paramount. The direct method using a Chiral Stationary

Phase (CSP) is preferred as it avoids derivatization.[11][12]

Objective: To separate L-Alanine ethyl ester from its D-enantiomer to confirm ee > 99%.

Instrumentation & Column:

e HPLC system with UV detector

e Column: Macrocyclic glycopeptide CSP, e.g., Astec® CHIROBIOTIC® T (250 x 4.6 mm, 5

um)[11][12]

Method:

» Mobile Phase Preparation: Prepare a mobile phase consisting of an 80:20 (v/v) mixture of

Methanol and Water containing 20 mM Ammonium Acetate. Filter and degas.
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o Sample Preparation: Accurately weigh and dissolve ~1 mg of Ethyl L-alaninate hydrochloride
in 1 mL of the mobile phase.

o Chromatographic Conditions:

Flow Rate: 1.0 mL/min

(¢]

[¢]

Column Temperature: 25 °C

Detection: UV at 210-215 nm

[¢]

[e]

Injection Volume: 10 pL

e Analysis Rationale: The teicoplanin-based CSP provides multiple chiral interaction sites
(ionic, hydrogen bonding, steric).[11] The D-enantiomer typically interacts more strongly and
thus has a longer retention time.[11] A successful analysis will show a single, sharp peak for
the L-enantiomer, with any D-enantiomer impurity appearing as a small, well-resolved
secondary peak.

Applications in Drug Development and Peptide
Synthesis

Ethyl L-alaninate hydrochloride is a versatile intermediate in pharmaceutical development,
primarily valued for its role in peptide synthesis and as a precursor for more complex chiral
molecules.[1][3]

Role in Peptide Synthesis

The compound serves as the C-terminal starting point for dipeptide synthesis. The ethyl ester
protects the carboxyl group, allowing the free amine to be coupled with an N-protected amino
acid (e.g., Boc- or Fmoc-protected) using standard coupling reagents like DCC or EDC.
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Caption: Workflow for using the compound in dipeptide synthesis.

Precursor in Prodrug Synthesis

Amino acid esters are frequently used to create prodrugs to enhance the bioavailability of
parent molecules.[13] For example, antiviral drugs like Acyclovir have been esterified with
amino acids to form prodrugs like Valacyclovir, which leverages intestinal peptide transporters
(e.g., PEPT1) for improved absorption.[13] Ethyl L-alaninate hydrochloride can be used to
synthesize similar alanine-based ester prodrugs, improving the pharmacokinetic profile of a
parent drug by masking polar groups and hijacking natural uptake pathways.[13]

Safety, Handling, and Storage

Proper handling and storage are crucial to maintain the integrity of this hygroscopic and
reactive compound.

Table 3: GHS Hazard and Safety Information
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Category

Information

Source(s)

Pictogram

GHSO07 (Exclamation Mark)

[5]

Signal Word

Warning

[5]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[14]

Precautionary Statements

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[14]

Storage

Store in a dry, cool, well-
ventilated place under an inert
atmosphere (e.g., nitrogen or
argon). Keep container tightly
closed. Recommended

storage at 0-8°C.

[1][9][15]

Incompatibilities

Strong oxidizing agents.

[15]

Expert Insight: The hygroscopic nature of the compound is its primary liability.[9] Absorption of

water can lead to hydrolysis of the ester back to L-alanine and ethanol, compromising purity

and subsequent reaction yields. Always handle in a glove box or under a stream of dry, inert

gas, and store with a desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1346911?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. chemimpex.com [chemimpex.com]

. pharmaffiliates.com [pharmaffiliates.com]

. L-Alanine Ethyl Ester Hydrochloride | 1115-59-9 | TCI AMERICA [tcichemicals.com]
. Ethyl L-alaninate hydrochloride | CAS#:1115-59-9 | Chemsrc [chemsrc.com]

. Ethyl L-alaninate hydrochloride | 1115-59-9 [chemicalbook.com]

o 00 B~ W N

. scbt.com [scbt.com]

7. L-Alanin-Ethylester-Hydrochlorid, 98+ %, Thermo Scientific Chemicals 25 g | Buy Online
[thermofisher.com]

8. L -Alanine ethyl ester 99 1115-59-9 [sigmaaldrich.com]

9. assets.thermofisher.cn [assets.thermofisher.cn]

10. Ethyl L-alaninate hydrochloride synthesis - chemicalbook [chemicalbook.com]
11. sigmaaldrich.com [sigmaaldrich.com]

12. pdf.benchchem.com [pdf.benchchem.com]

13. Amino Acids in the Development of Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
14. aksci.com [aksci.com]

15. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl L-alaninate
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346911/docs#an-in-depth-technical-guide-to-ethyl-I-
alaninate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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